Cas no 2137791-95-6 (Cyclopropanecarboxylic acid, 2-bromo-1-(4-chlorophenyl)-)

• Product Name: Cyclopropanecarboxylic acid, 2-bromo-1-(4-chlorophenyl)-
• CAS No: 2137791-95-6
• MF: C₁₀H₈BrClO₂
• MW: 275.526321411133
• CID: 5287767
• Update Time: 2025-06-14

Cyclopropanecarboxylic acid, 2-bromo-1-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-bromo-1-(4-chlorophenyl)-

• Inchi： 1S/C10H8BrClO2/c11-8-5-10(8,9(13)14)6-1-3-7(12)4-2-6/h1-4,8H,5H2,(H,13,14)
• InChI Key： QVJSSZUNZQVDIL-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C=C2)(C(O)=O)CC1Br

Additional information on Cyclopropanecarboxylic acid, 2-bromo-1-(4-chlorophenyl)-

Recent Advances in the Study of Cyclopropanecarboxylic acid, 2-bromo-1-(4-chlorophenyl)- (CAS: 2137791-95-6)

Cyclopropanecarboxylic acid, 2-bromo-1-(4-chlorophenyl)- (CAS: 2137791-95-6) is a cyclopropane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its potential as a therapeutic agent and the methodologies employed in its study.

The synthesis of Cyclopropanecarboxylic acid, 2-bromo-1-(4-chlorophenyl)- has been optimized in recent years, with researchers employing advanced techniques such as asymmetric catalysis and microwave-assisted synthesis to improve yield and enantioselectivity. These advancements have facilitated the production of high-purity samples, enabling more detailed pharmacological evaluations. The compound's structural features, including the cyclopropane ring and the bromo and chloro substituents, are believed to contribute to its biological activity, particularly in modulating enzyme function and receptor binding.

In terms of biological activity, recent studies have explored the compound's potential as an inhibitor of key enzymes involved in inflammatory and neurodegenerative diseases. For instance, preliminary in vitro assays have demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2) and acetylcholinesterase (AChE), suggesting possible applications in treating conditions such as Alzheimer's disease and chronic inflammation. Additionally, molecular docking studies have provided insights into the compound's binding modes, further elucidating its mechanism of action at the atomic level.

Despite these promising findings, challenges remain in the development of Cyclopropanecarboxylic acid, 2-bromo-1-(4-chlorophenyl)- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have also focused on derivatization strategies to enhance the compound's pharmacological profile, with some derivatives showing improved activity and reduced side effects in animal models.

In conclusion, Cyclopropanecarboxylic acid, 2-bromo-1-(4-chlorophenyl)- represents a promising scaffold for drug discovery, with recent research underscoring its potential in addressing unmet medical needs. Future studies should prioritize the optimization of its pharmacokinetic properties and the exploration of its therapeutic applications in more complex biological systems. The continued investigation of this compound and its derivatives is likely to yield valuable insights into its role in modern medicine.